Cas no 2412857-47-5 (6-Oxo-octahydro-pyrido[1,2-a]pyrazine-2-carboxylic acid tert-butyl ester)

• Product Name: 6-Oxo-octahydro-pyrido[1,2-a]pyrazine-2-carboxylic acid tert-butyl ester
• CAS No: 2412857-47-5
• MF: C₁₃H₂₂N₂O₃
• MW: 254.33
• MDL: MFCD34603245
• CID: 5088524
• Update Time: 2025-10-31

6-Oxo-octahydro-pyrido[1,2-a]pyrazine-2-carboxylic acid tert-butyl ester Chemical and Physical Properties

Names and Identifiers

• 2H-Pyrido[1,2-a]pyrazine-2-carboxylic acid, octahydro-6-oxo-, 1,1-dimethylethyl ester
• 6-Oxo-octahydro-pyrido[1,2-a]pyrazine-2-carboxylic acid tert-butyl ester

• MDL： MFCD34603245
• Inchi： 1S/C13H22N2O3/c1-13(2,3)18-12(17)14-7-8-15-10(9-14)5-4-6-11(15)16/h10H,4-9H2,1-3H3
• InChI Key： XKZZXIIMYYPVEN-UHFFFAOYSA-N
• SMILES： C1CN(C(=O)OC(C)(C)C)CC2CCCC(=O)N12

Additional information on 6-Oxo-octahydro-pyrido[1,2-a]pyrazine-2-carboxylic acid tert-butyl ester

Comprehensive Overview of 6-Oxo-octahydro-pyrido[1,2-a]pyrazine-2-carboxylic acid tert-butyl ester (CAS No. 2412857-47-5)

The compound 6-Oxo-octahydro-pyrido[1,2-a]pyrazine-2-carboxylic acid tert-butyl ester (CAS No. 2412857-47-5) is a highly specialized intermediate in organic synthesis, particularly in the pharmaceutical and agrochemical industries. Its unique structure, featuring a pyrido[1,2-a]pyrazine core and a tert-butyl ester group, makes it a valuable building block for the development of novel bioactive molecules. Researchers and chemists frequently search for this compound due to its potential applications in drug discovery, especially in the design of protease inhibitors and modulators of central nervous system (CNS) targets.

In recent years, the demand for 6-Oxo-octahydro-pyrido[1,2-a]pyrazine-2-carboxylic acid tert-butyl ester has surged, driven by advancements in peptide mimetics and small-molecule therapeutics. The compound's tert-butyl ester moiety enhances its stability and solubility, which are critical for high-throughput screening and medicinal chemistry optimization. This aligns with the growing interest in prodrug strategies and bioconjugation techniques, topics frequently queried in scientific databases and AI-driven research platforms.

The synthesis of CAS No. 2412857-47-5 typically involves multi-step organic reactions, including cyclization and esterification, which are of particular interest to synthetic chemists. Its pyrido[1,2-a]pyrazine scaffold is structurally analogous to several natural alkaloids, making it a subject of study in natural product-inspired drug design. This connection to bioactive natural products is a hot topic in pharmaceutical research, as evidenced by the increasing number of publications and patents referencing similar frameworks.

From an industrial perspective, 6-Oxo-octahydro-pyrido[1,2-a]pyrazine-2-carboxylic acid tert-butyl ester is often utilized in the development of GPCR-targeted therapies and enzyme inhibitors. Its versatility is further highlighted by its compatibility with modern green chemistry principles, such as catalytic hydrogenation and solvent-free reactions, which are trending in sustainable chemical manufacturing. These attributes make it a compound of choice for researchers focusing on environmentally benign synthesis.

Analytical characterization of CAS No. 2412857-47-5 is another area of interest, with techniques like NMR spectroscopy, mass spectrometry, and HPLC purity analysis being commonly employed. The compound's spectral data and chromatographic behavior are frequently discussed in online forums and academic circles, reflecting the broader community's need for reliable reference materials. This underscores the importance of quality control in fine chemical production, a recurring theme in industry discussions.

In summary, 6-Oxo-octahydro-pyrido[1,2-a]pyrazine-2-carboxylic acid tert-butyl ester (CAS No. 2412857-47-5) represents a critical tool in modern synthetic and medicinal chemistry. Its relevance to drug discovery, sustainable synthesis, and structural biology ensures its continued prominence in both academic and industrial research. As the scientific community increasingly prioritizes molecular diversity and efficient synthetic routes, this compound is poised to remain a focal point of innovation.